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Compound of Interest |

Compound Name: ARQ-751
Cat. No.: B1192151
Get Quote
\ J

Absence of specific manufacturer guidance necessitates treating ARQ-751 as a potent,
hazardous compound, requiring stringent disposal protocols to ensure laboratory and
environmental safety. Researchers and laboratory personnel must handle all materials
contaminated with ARQ-751, including the pure compound, solutions, and used labware, as
hazardous chemical waste. Adherence to institutional and local regulations for hazardous
waste management is paramount.

Given that ARQ-751 is a potent pan-AKT inhibitor, all waste streams containing this compound
must be segregated and clearly labeled to prevent accidental exposure and ensure proper
handling by waste management personnel. The following procedures are based on established
best practices for the disposal of highly potent active pharmaceutical ingredients (HPAPIs) and
kinase inhibitors.

Key Handling and Storage Information

A summary of essential data for ARQ-751, also known as Vevorisertib, is provided below. This
information is critical for safe handling and storage in the laboratory.
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Parameter Value Notes
Chemical Formula C35H38N80O

Molecular Weight 586.73 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

Storage (Powder) -20°C for up to 2 years

Storage (In Solvent) -20°C for up to 1 month

Procedural Guidance for ARQ-751 Disposal

The proper disposal of ARQ-751 involves a multi-step process that begins with the segregation
of waste at the point of generation. All waste must be collected in designated, chemically
compatible, and clearly labeled containers.

Step 1: Waste Segregation and Collection
e Solid Waste:

o Place unused or expired ARQ-751 powder, along with contaminated personal protective
equipment (PPE) such as gloves and weighing papers, into a dedicated, robust, and
sealable hazardous waste container.

o The container must be clearly labeled "Hazardous Waste" and include the full chemical
name, "ARQ-751 (Vevorisertib)."

e Liquid Waste:

o

Collect all solutions containing ARQ-751, including stock solutions in DMSO and
experimental media, in a dedicated, leak-proof, and shatter-resistant container.[1]

o

This container must be kept tightly sealed when not in use and be clearly labeled
"Hazardous Waste" with the chemical contents and approximate concentrations listed.[2]

o

Solutions of ARQ-751 should not be disposed of down the drain.[3]
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e Contaminated Labware:

o Dispose of all single-use labware, such as pipette tips and vials, that has come into
contact with ARQ-751 in the designated solid hazardous waste container.[3]

o Reusable glassware should be decontaminated following established laboratory
procedures for potent compounds before washing.

Step 2: Labeling and Storage

» All hazardous waste containers must be accurately and clearly labeled.[2] The label should

include:

The words "Hazardous Waste"

[¢]

[¢]

The full chemical name: "ARQ-751 (Vevorisertib)"

Any other components in the waste stream (e.g., DMSO, ethanol)[4]

[e]

The date when waste was first added to the container.

o

o Store all ARQ-751 waste containers in a designated and secure satellite accumulation area

within the laboratory.[5]

e Ensure that waste is segregated based on compatibility to prevent any adverse chemical

reactions.[4]
Step 3: Decontamination Procedures

o Decontaminate all surfaces and non-disposable equipment that have been in contact with
ARQ-751.

o A standard procedure involves wiping the surfaces with a suitable solvent, such as 70%
ethanol, followed by a laboratory cleaning agent.

 All cleaning materials, including wipes and absorbents, must be disposed of as solid

hazardous waste.[3]
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Step 4: Final Disposal

» Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a certified hazardous waste disposal company.[5]

e Do not attempt to treat or neutralize ARQ-751 waste unless you have a specifically approved
and validated protocol for doing so.

Below is a diagram illustrating the decision-making workflow for the proper disposal of ARQ-
751.
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ARQ-751 Disposal Workflow
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Caption: Workflow for the proper disposal of ARQ-751 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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